Cas no 898390-00-6 (2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine-3-carbaldehyde
• CAS No: 898390-00-6
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 5032556
• Update Time: 2025-06-07

2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• BBL021804
• STK894521
• H8900
• 2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine-3-carbaldehyde

• Inchi： 1S/C16H14N2O2/c1-11-6-7-14(20-2)12(9-11)16-13(10-19)18-8-4-3-5-15(18)17-16/h3-10H,1-2H3
• InChI Key： BKPVRIMLTAYMQW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1=C(C=O)N2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 3.6
• Topological Polar Surface Area: 43.6

Additional information on 2-(2-Methoxy-5-methylphenyl)imidazo1,2-apyridine-3-carbaldehyde

2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde: A Comprehensive Overview

The compound with CAS No 898390-00-6, known as 2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of imidazopyridines, which are known for their versatile structures and biological activities. The imidazo[1,2-a]pyridine core of this molecule contributes to its stability and reactivity, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of methoxy and methyl substituents in modulating the electronic properties of aromatic compounds. In this compound, the methoxy group at the 2-position of the phenyl ring introduces electron-donating effects, while the methyl group at the 5-position provides steric hindrance and additional electron-donating effects. These substituents play a crucial role in determining the compound's reactivity, solubility, and biological activity.

The carbaldehyde group attached to the imidazo[1,2-a]pyridine ring further enhances the compound's functional versatility. Aldehydes are known for their ability to participate in various condensation reactions, making this compound a promising candidate for use in organic synthesis. Recent research has explored its potential as a precursor for synthesizing more complex molecules with tailored properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and aldehyde formation. The synthesis typically begins with the preparation of the imidazo[1,2-a]pyridine core, followed by substitution reactions to introduce the methoxy and methyl groups on the phenyl ring. The final step involves oxidation or aldehyde formation to complete the structure.

One of the most exciting developments involving this compound is its application in drug discovery. Researchers have investigated its potential as a lead compound for developing new pharmaceutical agents. The imidazo[1,2-a]pyridine framework is known to exhibit anti-inflammatory, antitumor, and antimicrobial activities, making it a valuable scaffold for drug design.

Moreover, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored its ability to form stable charge transport layers in organic electronic devices.

In conclusion, 2-(2-Methoxy-5-methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and functional groups make it an attractive target for further research and development.